Cas no 26489-02-1 (Citronella)

Citronella structure
Citronella structure
Product Name:Citronella
CAS No:26489-02-1
MF:C10H18O
MW:154.249323368073
CID:914538
Update Time:2024-02-29

Citronella Chemical and Physical Properties

Names and Identifiers

    • Citronella
    • Inchi: 1S/C10H18O/c1-9(2)5-4-6-10(3)7-8-11/h5,8,10H,4,6-7H2,1-3H3
    • InChI Key: NEHNMFOYXAPHSD-UHFFFAOYSA-N
    • SMILES: C(=O)CC(C)CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 154.135765
  • Monoisotopic Mass: 154.135765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Boiling Point: 47 deg C @ 1 mm Hg

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